Cas no 2228356-85-0 (1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine
• CAS No: 2228356-85-0
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 5890841
• PubChem ID: 165862936
• Update Time: 2025-08-05

1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine
• EN300-2005307
• 2228356-85-0
• 1-{[3-chloro-4-(trifluoromethyl)phenyl]methyl}-N-methylcyclopropan-1-amine

• Inchi： 1S/C12H13ClF3N/c1-17-11(4-5-11)7-8-2-3-9(10(13)6-8)12(14,15)16/h2-3,6,17H,4-5,7H2,1H3
• InChI Key： XKNAGGXHSCUBPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CC1(CC1)NC

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228356-85-0 and Product Name: 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine

The compound identified by the CAS number 2228356-85-0 and the product name 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 3-chloro-4-(trifluoromethyl)phenylmethyl substituent and a N-methylcyclopropan-1-amine core highlights its synthetic complexity and functional diversity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the introduction of fluorinated aromatic moieties, which are known to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties. The trifluoromethyl group in this compound is a classic example of such an moiety, contributing to its potential as a pharmacophore in drug design. This modification is particularly relevant in the context of modern drug discovery, where optimizing bioavailability and efficacy is paramount.

The cyclopropan-1-amine scaffold is another critical feature of this compound, offering a rigid three-membered ring that can influence molecular conformation and interactions with biological targets. Cyclopropane-containing compounds have been studied extensively for their ability to modulate enzyme activity and receptor binding. The incorporation of a methyl group at the nitrogen atom further enhances the compound's reactivity and potential for further derivatization, providing a versatile platform for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The structural features of 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine make it an attractive candidate for virtual screening against various biological targets. For instance, its ability to interact with enzymes such as kinases or proteases could be exploited for the development of novel inhibitors targeting inflammatory or oncogenic pathways.

Moreover, the 3-chloro substituent on the aromatic ring introduces electrophilic centers that can participate in further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions. This reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed reactions or organometallic chemistry, is often necessary to construct the complex framework efficiently. Recent publications have highlighted the importance of green chemistry principles in pharmaceutical synthesis, emphasizing the need for sustainable approaches that minimize waste and hazardous byproducts.

In terms of biological activity, preliminary studies on related compounds suggest that 1-{3-chloro-4-(trifluoromethyl)phenylmethyl}-N-methylcyclopropan-1-amine may exhibit properties relevant to therapeutic intervention. For example, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antagonist or agonist for certain receptors or enzymes. While detailed pharmacological data are still limited, these early findings underscore its promise as a scaffold for further medicinal chemistry exploration.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The trifluoromethyl group, in particular, has been shown to improve drug-like properties such as lipophilicity and resistance to metabolic degradation. This has led to numerous successful drugs on the market that incorporate fluorine atoms at strategic positions within their structures. The presence of this moiety in our compound suggests that it may exhibit similar advantages, making it a valuable asset in drug development pipelines.

As computational tools continue to evolve, so does our ability to predict and rationalize molecular behavior. Machine learning models and molecular dynamics simulations are increasingly being used to guide synthetic efforts and optimize lead compounds before experimental validation is undertaken. The integration of these computational techniques with traditional experimental approaches has accelerated the pace at which novel therapeutic agents are discovered and developed.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and developing optimized synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical candidates. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can maximize the potential impact of this compound on human health.